Cas no 480-56-8 (Lecanoric acid)

• Product Name: Lecanoric acid
• CAS No: 480-56-8
• MF: C₁₆H₁₄O₇
• MW: 318.278165340424
• CID: 329417
• PubChem ID: 99613
• Update Time: 2025-05-20

Lecanoric acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,4-dihydroxy-6-methyl-, 4-carboxy-3-hydroxy-5-methylphenyl ester
• Lecanoric acid
• 4-(2,4-dihydroxy-6-methylbenzoyl)oxy-2-hydroxy-6-methylbenzoic acid
• LECANORIC ACID(SH)
• LECANORIC ACID(SH) PrintBack
• 2,4-Dihydroxy-6-methylbenzoic acid 4-carboxy-3-hydroxy-5-methylphenyl ester
• lecanolic acid
• lecanoric aicd
• Lecanorsaeure
• 4-(2,4-dihydroxy-6-methylbenzoyloxy)-2-hydroxy-6-methylbenzoic acid
• NSC-249981
• KBio2_000979
• NS00134214
• .beta.-Resorcylic acid, 6-methyl-, 4-(6-methyl-.beta.-resorcylate)
• Benzoic acid,4-dihydroxy-6-methyl-, 4-carboxy-3-hydroxy-5-methylphenyl ester
• NCGC00095468-02
• Spectrum2_000211
• Spectrum_000499
• SPBio_000221
• AKOS015916261
• CS-0024095
• KBioSS_000979
• starbld0009608
• Spectrum4_001485
• KBio3_001123
• NCGC00095468-03
• SMR001215955
• 4-10-00-01527 (Beilstein Handbook Reference)
• Spectrum5_000189
• Orsellinate depside
• HY-N3394
• SR-01000841840
• AC-20266
• DivK1c_006246
• KBioGR_002089
• CHEMBL1451874
• SPECTRUM200070
• UNII-D0M65TKS0F
• NSC249981
• SCHEMBL3797774
• C02868
• Benzoic acid, 2,4-dihydroxy-6-methyl-, 4-carboxy-3-hydroxy-5-methylphenyl ester
• SR-01000841840-2
• NSC 249981
• 1ST179361
• 480-56-8
• BRD-K77578964-001-02-8
• Lecanoricacid
• SDCCGMLS-0066390.P001
• BRN 2172778
• LMPK13080001
• beta-Resorcylic acid, 6-methyl-, 4-(6-methyl-beta-resorcylate) (7CI,8CI); NSC 249981
• Spectrum3_000162
• KBio2_003547
• .beta.-Resorcylic acid, 4-(6-methyl-.beta.-resorcylate)
• o-orsellinate depside
• MLS000563107
• 4-((2,4-Dihydroxy-6-methylbenzoyl)oxy)-2-hydroxy-6-methylbenzoic acid
• KBio2_006115
• beta-Resorcylic acid, 6-methyl-, 4-(6-methyl-beta-resorcylate)
• CCG-38414
• NCGC00095468-01
• Q27098274
• -Resorcylic acid, 6-methyl-, 4-(6-methyl--resorcylate) (7CI,8CI); NSC 249981
• KBio1_001190
• DTXSID60197384
• CHEBI:15871
• BSPBio_001623
• SpecPlus_000150
• D0M65TKS0F
• MLSMR
• DA-74939
• 4-(6-Methyl-ss-resorcylate)-6-methyl-ss-resorcylic acid
• Orsellinic acid depside
• lecanorate
• DTXCID70119875
• Benzoic acid, 2,4-dihydroxy-6-methyl-, 4-carboxy-3-hydroxy-5-methylphenyl ester (9CI)
• 2,4-Dihydroxy-6-methylbenzoate 4-carboxy-3-hydroxy-5-methylphenyl ester
• Lecanate
• O-Orsellinic acid depside
• Lecanic acid

• Inchi： 1S/C16H14O7/c1-7-3-9(17)5-11(18)14(7)16(22)23-10-4-8(2)13(15(20)21)12(19)6-10/h3-6,17-19H,1-2H3,(H,20,21)
• InChI Key： HEMSJKZDHNSSEW-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC(=CC=1C)O)O)=O)C1C=C(C(C(=O)O)=C(C)C=1)O

Computed Properties

• Exact Mass: 318.07400
• Monoisotopic Mass: 318.073953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• XLogP3: 3.6

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Melting Point: 175-176ºC
• Boiling Point: 557.1±50.0 °C at 760 mmHg
• Flash Point: 208.3±23.6 °C
• Refractive Index: 1.675
• PSA: 124.29000
• LogP: 2.33760
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Lecanoric acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Lecanoric acid

Lecanoric Acid: A Comprehensive Overview

Lecanoric acid, with the CAS number 480-56-8, is a naturally occurring compound that has garnered significant attention in recent years due to its diverse biological activities and potential applications. This compound, also known as lecanoric acid or lecanorlic acid, belongs to the class of terpenoids, specifically a type of diterpene. It is commonly found in lichens, particularly in species of the genus Cladonia, and has been extensively studied for its pharmacological properties.

Recent studies have highlighted the antioxidant and anti-inflammatory properties of lecanoric acid, making it a promising candidate for various therapeutic applications. Researchers have demonstrated that lecanoric acid can effectively scavenge free radicals, thereby protecting cells from oxidative damage. This property has led to investigations into its potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant effects, lecanoric acid has shown significant anticancer activity in preclinical models. Studies have revealed that lecanoric acid can induce apoptosis in cancer cells while sparing normal cells, suggesting its potential as a selective anticancer agent. Furthermore, recent research has explored the combination of lecanoric acid with conventional chemotherapy drugs to enhance efficacy and reduce side effects.

The molecular structure of lecanoric acid plays a crucial role in its biological activities. Its unique arrangement of carbon atoms and functional groups allows it to interact with various cellular pathways, including those involved in inflammation, oxidative stress, and cell proliferation. Scientists have also investigated the stereochemistry of lecanoric acid, uncovering how different stereoisomers may exhibit varying biological effects.

From an ecological perspective, lecanoric acid has been studied for its role in lichen symbiosis. Lichens are symbiotic associations between fungi and algae or cyanobacteria, and lecanoric acid is believed to play a role in regulating these interactions. Recent findings suggest that lecanoric acid may also serve as a chemical defense mechanism against environmental stressors, such as UV radiation and temperature fluctuations.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying lecanoric acid's biological activities. Ongoing studies are focusing on optimizing the extraction methods for lecanoric acid from natural sources, as well as exploring its stability under various conditions. Additionally, researchers are investigating the scalability of lecanoric acid production for potential commercial applications.

In conclusion, lecanoric acid (CAS No: 480-56-8) represents a valuable natural compound with a wide range of potential applications in medicine and beyond. Its unique chemical structure and diverse biological activities make it an intriguing subject for further investigation. As research continues to uncover new insights into this compound, it holds the promise of contributing significantly to the development of novel therapeutic agents and eco-friendly solutions.